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Compound of Interest

Compound Name: 4-Nitro-N,N-diphenylaniline

Cat. No.: B016652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Nitro-N,N-diphenylaniline, also known as 4-Nitrotriphenylamine, is a substituted aromatic

amine with the chemical formula C₁₈H₁₄N₂O₂. It presents as a bright yellow crystalline solid.[1]

This guide provides a focused examination of its key physical properties, namely the melting

and boiling points, supported by standardized experimental protocols for their determination.

Understanding these fundamental thermal characteristics is critical for its application in

synthesis, materials science, and pharmaceutical development, ensuring proper handling,

reaction condition setting, and purity assessment.

Physical and Chemical Properties
The core thermal properties of 4-Nitro-N,N-diphenylaniline (CAS Number: 4316-57-8) are

summarized below. These values are essential benchmarks for sample identification and purity

verification.
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Property Value Notes

Melting Point 141-143 °C

The temperature range over

which the solid-to-liquid phase

transition occurs.

Boiling Point 452.6 °C (Predicted)

Predicted value at standard

atmospheric pressure (760

mmHg). High-temperature

boiling may be accompanied

by thermal decomposition.[2]

Molecular Weight 290.32 g/mol -

Appearance Bright yellow crystalline solid -[1]

Experimental Protocols
Accurate determination of melting and boiling points is fundamental to chemical analysis. The

following sections detail the standard methodologies for these measurements.

Melting Point Determination (Capillary Method)
The capillary method is the most common and pharmacopeia-recognized technique for

accurately determining the melting point of a solid crystalline substance.[3]

Apparatus:

Melting point apparatus (e.g., Thiele tube with heating oil or digital instrument)

Thermometer (calibrated)

Glass capillary tubes (one end sealed)

Mortar and pestle

Sample of 4-Nitro-N,N-diphenylaniline (dried)

Procedure:
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Sample Preparation: Ensure the 4-Nitro-N,N-diphenylaniline sample is completely dry to

avoid depression of the melting point.[4] Grind the crystalline solid into a fine powder using a

mortar and pestle.[4]

Capillary Loading: Gently tap the open end of a capillary tube into the powdered sample,

forcing a small amount of the substance into the tube. Invert the tube and tap its sealed

bottom on a hard surface to compact the powder into a dense column of 2-4 mm in height at

the bottom.[5]

Apparatus Setup: Attach the capillary tube to the thermometer, ensuring the sample is level

with the middle of the thermometer's mercury bulb.[5] Insert the assembly into the heating

bath of the melting point apparatus.

Initial (Rough) Determination: Heat the apparatus rapidly (e.g., 4-5 °C per minute) to get an

approximate melting temperature.[5] This provides a target range for the precise

measurement.

Accurate Determination: Allow the apparatus to cool to at least 20 °C below the rough

melting point.[5] Begin heating again, but slow the rate to 1-2 °C per minute once the

temperature is about 15 °C below the expected melting point.[4][5]

Observation and Recording: Record two temperatures:

T₁ (Onset of Melting): The temperature when the first drop of liquid appears in the sample.

[5]

T₂ (Complete Melting): The temperature at which the last solid crystal disappears, and the

sample is a clear liquid.[4]

Reporting: The melting point is reported as the range from T₁ to T₂. For a pure substance,

this range is typically narrow (0.5-1.0 °C).

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[6] For high-boiling point solids like 4-Nitro-N,N-diphenylaniline, the
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substance must first be melted to perform this measurement. It is critical to note that

compounds with nitro functional groups may decompose at high temperatures.[7][8][9]

Apparatus:

Thiele tube filled with a high-boiling point liquid (e.g., mineral oil)

Thermometer

Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: Place a small amount (a few milliliters after melting) of 4-Nitro-N,N-
diphenylaniline into the small test tube.

Capillary Insertion: Place the capillary tube into the test tube with its open end down.

Apparatus Assembly: Attach the test tube to the thermometer. Immerse the assembly in the

Thiele tube, ensuring the sample is below the oil level but the open top of the test tube is

above it.

Heating: Gently heat the side arm of the Thiele tube with a small flame.[6] Convection

currents will ensure uniform temperature distribution.

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.

Continue heating until a rapid and continuous stream of bubbles emerges from the capillary

tip.[10][11] This indicates the temperature is just above the boiling point.

Recording: Remove the heat source. The bubbling will slow and stop. The boiling point is the

temperature at which the liquid is drawn back into the capillary tube.[6][10] Record this

temperature.
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Note on Decomposition: If the sample darkens significantly or produces fumes before a

steady stream of bubbles is observed, thermal decomposition is likely occurring. In such

cases, determining the boiling point at reduced pressure (vacuum distillation) is

recommended to lower the required temperature.

Experimental Workflow Visualization
The logical flow for determining the thermal properties of a solid organic compound is depicted

below.
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Caption: Workflow for Thermal Analysis of 4-Nitro-N,N-diphenylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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